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Compound of Interest

Compound Name: Methylborate

Cat. No.: B8532934

Application Notes: Trimethyl Borate in Hydraulic
Fracturing Fluids

Introduction

Hydraulic fracturing is a critical well stimulation technique used to enhance the recovery of
hydrocarbons from low-permeability reservoirs. The process involves injecting a high-pressure
fluid into a wellbore to create fractures in the rock formation. To be effective, this fluid must
possess sufficient viscosity to create wide fractures and to transport proppant (sand or ceramic
particles) into these fractures to hold them open.[1][2][3] This viscosity is typically achieved by
crosslinking water-soluble polymers, most commonly guar gum and its derivatives like
hydroxypropyl guar (HPG).[1][4] Borate-based crosslinkers are widely used due to their cost-
effectiveness, ability to reheal after shearing, and favorable environmental profile.[5][6][7]
Trimethyl borate, B(OCHs)s, serves as an efficient source of borate for this crosslinking
process.

Mechanism of Action

Trimethyl borate itself is not the direct crosslinking agent. It is a borate ester that, upon contact
with water in the fracturing fluid, hydrolyzes to form boric acid (B(OH)s3) and methanol.[8][9] The
boric acid then equilibrates in the alkaline fluid (typically pH 9-12) to form the tetrahedral borate
anion, [B(OH)4]~.[10][11][12] This borate ion is the active species that crosslinks the polymer
chains.
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The crosslinking occurs through the formation of reversible ester bonds between the borate ion
and the cis-hydroxyl groups on the mannose units of the guar polymer backbone.[11][13][14]
Specifically, one borate ion can react with hydroxyl groups on two different polymer chains,
creating a "di-diol" complex.[15] This forms a three-dimensional, viscoelastic gel network,
dramatically increasing the fluid's viscosity and proppant-carrying capacity.[5][10] The
reversible nature of these crosslinks allows the fluid to "reheal” if it is subjected to high shear
forces during pumping, a distinct advantage over irreversible crosslinkers like those based on
transition metals (e.g., zirconium, titanium).[1][16]
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Figure 2: Workflow for Fracturing Fluid Evaluation
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Figure 3: Factors Influencing Fluid Performance
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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